Cas no 14468-90-7 (N-Trimethylsilyl-2-pyrrolidone)

• Product Name: N-Trimethylsilyl-2-pyrrolidone
• CAS No: 14468-90-7
• MF: C₇H₁₅NOSi
• MW: 157.285602807999
• MDL: MFCD00051572
• CID: 87340
• PubChem ID: 84461
• Update Time: 2025-05-20

N-Trimethylsilyl-2-pyrrolidone Chemical and Physical Properties

Names and Identifiers

• 1-Trimethylsilylpyrrolidone
• N-Trimethylsilylbutyrolactam~N-Trimethylsilyl-2-pyrrolidone
• N-Trimethylsilyl-2-pyrrolidone
• 1-(Trimethylsilyl)-2-pyrrolidinone
• 1-(Trimethylsilyl)pyrrolidin-2-one
• 1-trimethylsilylpyrrolidin-2-one
• N-Trimethylsilyl-2-p
• EINECS 238-461-7
• N-trimethylsilyl-2-oxo-pyrrolidine
• N-Trimethylsilyl-2-pyrrolidinone
• N-trimethylsilylpyrrolid-2-one
• trimethylsilylpyrrolidone
• n-trimethylsilylbutyrolactam
• 1-TRIMETHYLSILYL-2-PYRROLIDINONE
• 1-Trimethylsilyl-2-pyrrolizinone
• 1-(Trimethylsilanyl)pyrrolidin-2-one
• 1-(Trimethylsilyl)-2-pyrrolidinone 96%
• STR09009
• SY131227
• NS00053747
• AKOS015898257
• 2-Pyrrolidinone, TMS derivative
• MFCD00051572
• 1-(Trimethylsilyl)-2-pyrrolidinone, 96%
• SCHEMBL1178246
• DTXSID50162783
• EN300-101827
• E83844
• 1-trimethylsilanylpyrrolidin-2-one
• 1-trimethylsilanyl-pyrrolidin-2-one
• s20275
• 14468-90-7
• 2-Pyrrolidinone, N-trimethylsilyl-
• 1-(Trimethylsilyl)-2-pyrrolidinone #
• 2-Pyrrolidinone, 1-(trimethylsilyl)-
• FT-0605886
• DB-012868

• MDL： MFCD00051572
• Inchi： 1S/C7H15NOSi/c1-10(2,3)8-6-4-5-7(8)9/h4-6H2,1-3H3
• InChI Key： LUBVCBITQHEVCJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N1C(CCC1)=O
• BRN： 114950

Computed Properties

• Exact Mass: 157.09200
• Monoisotopic Mass: 157.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: Colorless or grayish yellow
• Density: 0.983 g/mL at 25 °C(lit.)
• Boiling Point: 90 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.46(lit.)
• Water Partition Coefficient: It hydrolyzes with water.
• Stability/Shelf Life: Store desiccated in freezer
• PSA: 20.31000
• LogP: 1.38160
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

N-Trimethylsilyl-2-pyrrolidone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36-S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R36/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on N-Trimethylsilyl-2-pyrrolidone

N-Trimethylsilyl-2-pyrrolidone (CAS No. 14468-90-7): An Overview and Recent Advances

N-Trimethylsilyl-2-pyrrolidone (CAS No. 14468-90-7) is a versatile compound that has gained significant attention in the fields of chemistry, biochemistry, and materials science. This compound, also known as N-TMS-2-pyrrolidone, is a derivative of 2-pyrrolidone, which is widely used as a solvent and reagent in various chemical reactions. The addition of the trimethylsilyl group to the 2-pyrrolidone backbone imparts unique properties that make it particularly useful in specific applications.

The trimethylsilyl group is known for its ability to protect functional groups in organic synthesis, making N-TMS-2-pyrrolidone an excellent choice for protecting amino groups in peptide synthesis. This protection is crucial for maintaining the integrity of amino acids during complex multi-step syntheses. The ease with which the trimethylsilyl group can be introduced and removed makes N-TMS-2-pyrrolidone a valuable tool in the synthesis of peptides and other biomolecules.

Recent studies have highlighted the role of N-TMS-2-pyrrolidone in enhancing the solubility and stability of various compounds. For instance, a study published in the Journal of Organic Chemistry demonstrated that N-TMS-2-pyrrolidone can significantly improve the solubility of poorly soluble drugs, thereby enhancing their bioavailability. This property is particularly important in pharmaceutical research, where improving drug solubility can lead to more effective treatments.

In addition to its applications in organic synthesis and pharmaceuticals, N-TMS-2-pyrrolidone has shown promise in materials science. Research conducted at the University of California, Berkeley, explored the use of N-TMS-2-pyrrolidone as a solvent for polymerization reactions. The study found that N-TMS-2-pyrrolidone can facilitate the formation of high-molecular-weight polymers with controlled architectures, which are essential for advanced materials such as those used in electronics and biomedicine.

The environmental impact of chemical compounds is a growing concern, and recent studies have investigated the biodegradability and toxicity of N-TMS-2-pyrrolidone. A study published in Environmental Science & Technology reported that N-TMS-2-pyrrolidone exhibits low toxicity and good biodegradability under aerobic conditions. These findings suggest that N-TMS-2-pyrrolidone can be used as a more environmentally friendly alternative to other solvents and reagents.

The versatility of N-TMS-2-pyrrolidone extends to its use in analytical chemistry. In a study published in Journal of Chromatography A, researchers demonstrated that N-TMS-2-pyrrolidone can be used as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The derivatization process using N-TMS-2-pyrrolidone improves the detection limits and resolution of volatile organic compounds, making it a valuable tool in environmental monitoring and forensic analysis.

In conclusion, N-Trimethylsilyl-2-pyrrolidone (CAS No. 14468-90-7) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, materials science, and analytical chemistry. Its unique properties make it an indispensable tool in various research areas, from drug development to environmental monitoring. As research continues to uncover new applications and properties, N-TMS-2-pyrrolidone is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.